Cas no 10116-22-0 (19-Norpregna-4,9-diene-3,20-dione,17-methyl-)

• Product Name: 19-Norpregna-4,9-diene-3,20-dione,17-methyl-
• CAS No: 10116-22-0
• MF: C₂₁H₂₈O₂
• MW: 312.445826530457
• CID: 142501
• PubChem ID: 93057
• Update Time: 2025-04-19

19-Norpregna-4,9-diene-3,20-dione,17-methyl- Chemical and Physical Properties

Names and Identifiers

• 19-Norpregna-4,9-diene-3,20-dione,17-methyl-
• demegestone
• 17-Methyl-19-norpregna-4,9-diene-3,20-dione
• Dimegestone
• Lutionex
• R2453
• R-2459
• Demegestone [INN:DCF]
• DTXSID20878581
• NSC-118189
• HY-113537
• DB13857
• 6E89AM91SZ
• Demegestonum
• RU 2453
• CHEBI:135339
• EINECS 233-320-6
• 10116-22-0
• DEMEGESTONE [MI]
• R-2453
• SCHEMBL146550
• 17alpha-Methyl-19-demethylpregna-4,9-diene-3,20-dione
• CHEMBL2104231
• (8S,13S,14S,17S)-17-acetyl-13,17-dimethyl-1,2,6,7,8,11,12,14,15,16-decahydrocyclopenta[a]phenanthren-3-one
• NS00044143
• DEMEGESTONE [MART.]
• 19-Norpregna-4,9-diene-3,20-dione, 17-methyl-
• AKOS040746746
• D07223
• R 2453
• Demegestone (INN)
• NSC 118189
• CS-0062662
• Demegestona
• DEMEGESTONE [WHO-DD]
• DEMEGESTONE [INN]
• Demegestona [INN-Spanish]
• UNII-6E89AM91SZ
• Demegestonum [INN-Latin]
• Q5255131

• Inchi： 1S/C21H28O2/c1-13(22)20(2)11-9-19-18-6-4-14-12-15(23)5-7-16(14)17(18)8-10-21(19,20)3/h12,18-19H,4-11H2,1-3H3/t18-,19+,20-,21+/m1/s1
• InChI Key： JWAHBTQSSMYISL-MHTWAQMVSA-N
• SMILES： O=C(C)[C@@]1(C)CC[C@H]2[C@@H]3CCC4=CC(CCC4=C3CC[C@@]21C)=O

Computed Properties

• Exact Mass: 312.20900
• Monoisotopic Mass: 312.209
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 1
• Complexity: 653
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 34.1A^2
• XLogP3: 2.8

Experimental Properties

• Color/Form: Solid powder
• Density: 1.11
• Melting Point: 106°
• Boiling Point: 475.5°Cat760mmHg
• Flash Point: 176.6°C
• Refractive Index: 1.557
• PSA: 34.14000
• LogP: 4.78770
• Specific Rotation: D -275° (c = 0.5 in ethanol)

19-Norpregna-4,9-diene-3,20-dione,17-methyl- Security Information

• Signal Word：Warning
• Storage Condition：Dry, dark and store at 0-4℃ for short term (days to weeks) or -20℃ for long term (Store correctly 2-3years).

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives 20-oxosteroids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Oxosteroids 20-oxosteroids